Cas no 1353947-65-5 ([(1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid)

• Product Name: [(1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid
• CAS No: 1353947-65-5
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 2159420
• Update Time: 2025-06-10

[(1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid
• 2-((1-Acetylpyrrolidin-3-yl)(isopropyl)amino)acetic acid
• (S)-2-((1-Acetylpyrrolidin-3-yl)(isopropyl)amino)acetic acid
• (R)-2-((1-Acetylpyrrolidin-3-yl)(isopropyl)amino)acetic acid
• AM92353
• [(1-Acetylpyrrolidin-3-yl)isopropylamino]acetic acid

• Inchi： 1S/C11H20N2O3/c1-8(2)13(7-11(15)16)10-4-5-12(6-10)9(3)14/h8,10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： VICTUUHKSFJXQX-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCC(C1)N(CC(=O)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid

Comprehensive Overview of [(1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid (CAS No. 1353947-65-5): Properties, Applications, and Research Insights

[(1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid (CAS No. 1353947-65-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by its pyrrolidine backbone and acetic acid moiety, serves as a versatile intermediate in drug discovery. Its N-acetyl and isopropyl functional groups enhance solubility and bioavailability, making it a candidate for targeted therapeutic applications. Researchers are particularly interested in its potential role as a peptide mimetic or enzyme modulator, aligning with current trends in precision medicine.

The synthesis of [(1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid involves multi-step organic reactions, including amide coupling and alkylation, optimized for high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy confirm its structural integrity. Recent studies highlight its compatibility with green chemistry principles, addressing the growing demand for sustainable synthesis methods. This aligns with the industry's shift toward eco-friendly pharmaceuticals, a topic frequently searched in academic and industrial forums.

In drug development, this compound's chiral center offers stereoselective binding capabilities, relevant to GPCR-targeted therapies—a hot topic in neurodegenerative and metabolic disease research. Its zwitterionic nature at physiological pH enhances membrane permeability, a critical factor for CNS drug delivery. These properties resonate with trending searches on "blood-brain barrier penetration strategies" and "small-molecule neurotherapeutics."

Beyond pharmaceuticals, CAS No. 1353947-65-5 finds exploratory use in bioconjugation for diagnostic probes, leveraging its carboxylate group for linker attachment. This application taps into the rising interest in theranostics (therapy + diagnostics), frequently queried in AI-driven literature databases. Stability studies under varying pH and temperature conditions further support its utility in formulation science.

Quality control protocols for [(1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid emphasize ICH guidelines, ensuring compliance with global regulatory standards. Researchers often search for "impurity profiling of synthetic intermediates," making this compound's well-documented spectral data a valuable resource. Collaborative datasets on platforms like PubChem enhance its visibility in cheminformatics workflows.

Future directions include exploring its prodrug potential and structure-activity relationships (SAR) in kinase inhibition—a trending area in oncology research. The compound's scaffold diversity also positions it as a candidate for fragment-based drug design (FBDD), addressing frequent queries about "hit-to-lead optimization strategies."

In summary, [(1-Acetyl-pyrrolidin-3-yl)-isopropyl-amino]-acetic acid exemplifies the convergence of medicinal chemistry and molecular design, addressing contemporary challenges in drug development. Its multifaceted applications and alignment with high-throughput screening methodologies ensure sustained relevance in both academic and industrial R&D landscapes.